Cas no 61237-12-5 (1-Hexanol, 6-(dodecylmethylamino)-)

• Product Name: 1-Hexanol, 6-(dodecylmethylamino)-
• CAS No: 61237-12-5
• MF: C₁₉H₄₁NO
• MW: 299.534946203232
• CID: 487473
• PubChem ID: 71397900
• Update Time: 2025-04-19

1-Hexanol, 6-(dodecylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 6-(dodecylmethylamino)-
• 6-[dodecyl(methyl)amino]hexan-1-ol
• DTXSID90819360
• 61237-12-5

• Inchi： 1S/C19H41NO/c1-3-4-5-6-7-8-9-10-11-14-17-20(2)18-15-12-13-16-19-21/h21H,3-19H2,1-2H3
• InChI Key： IVZGDKXSUUBTIJ-UHFFFAOYSA-N
• SMILES： OCCCCCCN(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 299.31903
• Monoisotopic Mass: 299.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47